N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2,4-dibromophenyl)-4-pyridin-3-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H9Br2N3S/c15-10-3-4-12(11(16)6-10)18-14-19-13(8-20-14)9-2-1-5-17-7-9/h1-8H,(H,18,19)
• InChI Key: XPTXUMJKVPUYPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CSC(=N2)NC3=C(C=C(C=C3)Br)Br
• Molecular Formula: C14H9Br2N3S
• Molecular Weight: 411.1 g/mol

Description

N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine, also known as DBTP, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. DBTP is a thiazole-based compound that contains a pyridine ring and two bromine atoms. It is a highly potent and selective inhibitor of protein kinase C (PKC) and has been extensively studied for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine involves the inhibition of protein kinase C (PKC), which is an enzyme that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. PKC is overexpressed in many cancer cells, making it an attractive target for cancer therapy. N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine binds to the catalytic domain of PKC, preventing its activation and downstream signaling, which ultimately leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has been shown to have various biochemical and physiological effects. In addition to its anticancer properties, N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has also been found to exhibit anti-inflammatory and anti-oxidative properties. It has been shown to reduce the production of inflammatory cytokines and oxidative stress markers, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has several advantages for laboratory experiments. It is a highly potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in various cellular processes. It is also relatively easy to synthesize, and the yield of synthesis is generally high. However, N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has some limitations for laboratory experiments. It is a toxic compound and requires proper handling and disposal. It also has low solubility in water, which can limit its use in some experiments.

Future Directions

There are several future directions for research on N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine. One potential area of research is the development of new drugs based on N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine for the treatment of cancer and inflammatory diseases. Another direction is the study of the mechanism of action of N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine in various cellular processes, which can provide insights into the role of PKC in disease development. Additionally, the synthesis of N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine derivatives with improved pharmacological properties is an area of active research. Finally, the use of N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine as a tool for studying the role of PKC in various cellular processes is also an area of interest for future research.

Synthesis Methods

The synthesis of N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine involves the reaction of 2,4-dibromophenyl isothiocyanate with 3-pyridinylamine in the presence of a base. The reaction proceeds through a thiazole intermediate, which is then isolated and purified to obtain the final product. The yield of N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine synthesis is generally high, and the compound can be obtained in pure form through crystallization.

Scientific Research Applications

N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has been studied for its potential application in various fields of scientific research. One of the most significant areas of research is the development of new drugs for the treatment of cancer. N-(2,4-dibromophenyl)-4-(3-pyridinyl)-1,3-thiazol-2-amine has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been found to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.